Cas no 93922-06-6 (Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate)

Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate structure
93922-06-6 structure
Product Name:Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate
CAS No:93922-06-6
MF:C27H51NO6S
MW:517.761947870255
CID:809915
PubChem ID:44147995
Update Time:2025-04-19

Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate Chemical and Physical Properties

Names and Identifiers

    • Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate
    • 4-(10-methylundecyl)benzenesulfonate,tris(2-hydroxypropyl)azanium
    • 93922-06-6
    • tris-(2-Hydroxypropyl)ammonium p-isododecylbenzenesulfonate
    • EINECS 300-142-6
    • Inchi: 1S/C18H30O3S.C9H21NO3/c1-16(2)10-8-6-4-3-5-7-9-11-17-12-14-18(15-13-17)22(19,20)21;1-7(11)4-10(5-8(2)12)6-9(3)13/h12-16H,3-11H2,1-2H3,(H,19,20,21);7-9,11-13H,4-6H2,1-3H3
    • InChI Key: WVXIPNBIBZKYLC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CCCCCCCCCC(C)C)(=O)(=O)[O-].OC(C)C[NH+](CC(C)O)CC(C)O

Computed Properties

  • Exact Mass: 517.344
  • Monoisotopic Mass: 517.344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 16
  • Complexity: 457
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131A^2
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